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Compound of Interest

Compound Name: 2,5-Diethylpyrazine

CAS No.: 13238-84-1

Cat. No.: B083868 Get Quote

Technical Profile: 2,5-Diethylpyrazine
High-Performance Flavor Intermediate & Alkylpyrazine Standard[1][2][3]

Executive Summary
2,5-Diethylpyrazine is a symmetric alkylpyrazine widely utilized in the flavor and fragrance

industry for its potent "roasted" and "nutty" sensory characteristics. Unlike its lower homolog

(2,5-dimethylpyrazine), the diethyl derivative offers a deeper, more lipophilic profile with a lower

volatility, making it critical for high-temperature food processing applications (Maillard reaction

mimics) and complex fragrance formulations. This guide details its physical constants,

validated synthesis via self-condensation, and handling requirements.

Chemical Identity & Structural Analysis
The symmetry of the 2,5-diethyl substitution pattern confers specific stability and spectral

characteristics distinct from its 2,3- and 2,6-isomers.
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Parameter Detail

IUPAC Name 2,5-Diethylpyrazine

CAS Registry Number 13238-84-1

Molecular Formula C₈H₁₂N₂

Molecular Weight 136.19 g/mol

SMILES CCC1=CN=C(C=N1)CC

InChI Key WAVOLMBVDCRBGR-UHFFFAOYSA-N

Structural Visualization
The following diagram illustrates the symmetric substitution pattern which dictates its dipole

moment and packing efficiency.

Figure 1: Connectivity graph of 2,5-diethylpyrazine showing the symmetric placement of ethyl

groups at positions 2 and 5.

Physicochemical Profile
The following data represents the consensus of experimental values. Note that while some

databases cite a high melting point (likely an error referring to a salt form), the free base is a

liquid at ambient conditions.
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Property Value Notes/Conditions

Physical State Liquid Clear, colorless to pale yellow

Boiling Point 187–189 °C @ 760 mmHg [1, 2]

Density 0.962 g/mL @ 25 °C [3]

Refractive Index (

)
1.498 @ 20 °C [3]

Flash Point ~72 °C (Closed Cup)
Values vary; handle as

combustible [3]

Solubility (Water) ~1645 mg/L
Estimated; moderately soluble

[1]

Solubility (Organic) Miscible Ethanol, Propylene Glycol, Oils

LogP (Octanol/Water) 1.71 Estimated; Lipophilic character

Organoleptic Properties
2,5-Diethylpyrazine is a high-impact aroma chemical.[1][2][4] Its threshold is significantly lower

than that of pyrazine itself, characteristic of alkyl-substituted derivatives.

Primary Descriptors: Nutty, Roasted Hazelnut, Earthy, Potato-like.

Secondary Nuances: Meaty, Coffee, Cocoa.[5]

Odor Threshold: Low ppb range in water (approx. 10–100 ppb depending on matrix).

Flavor Utility: Essential for reconstituting the flavor of roasted peanuts, coffee, and fried

potato products where "deep" roasted notes are required without the "green" notes of

methoxypyrazines.

Synthesis Protocol: Self-Condensation Route
The most efficient laboratory-scale synthesis involves the self-condensation of 1-amino-2-

butanone. This biomimetic route mirrors the formation of pyrazines in the Maillard reaction.
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Reaction Mechanism
Two molecules of 1-amino-2-butanone condense to form a dihydropyrazine intermediate, which

spontaneously oxidizes (dehydrogenates) to the aromatic pyrazine.

1-Amino-2-butanone
(Hydrochloride)

Self-Condensation
(- 2 H₂O)

 x2 Dihydro-2,5-diethylpyrazine Oxidation
(- H₂)

 Spontaneous 2,5-Diethylpyrazine Yield ~57% 

Click to download full resolution via product page

Figure 2: Synthesis pathway via self-condensation of alpha-amino ketones [4].

Experimental Procedure
Reagents: 1-aminobutan-2-one hydrochloride (1.0 eq), NaOH (2.2 eq), Methanol (Solvent).

Setup: 3-neck round bottom flask equipped with a reflux condenser and inert gas inlet

(Nitrogen).

Neutralization: Dissolve the amino ketone hydrochloride in methanol at 0°C. Slowly add

NaOH solution to liberate the free amine. Caution: Exothermic.

Condensation: Allow the mixture to warm to room temperature and stir for 12 hours. The

solution will darken as the pyrazine forms.

Work-up:

Remove methanol under reduced pressure.

Extract the residue with diethyl ether (3x).

Wash combined organics with brine and dry over anhydrous

.

Purification: Distillation under reduced pressure (approx. 10 mmHg) is required to separate

the product from polymeric byproducts. Collect the fraction boiling at ~70-75°C (at 10 mmHg)
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[4].

Analytical Characterization (GC-MS)
For quality control and identification in complex matrices, use the following retention data.

Column: DB-Wax (Polar) or equivalent.[6]

Retention Index (RI): ~1425 (Polar), ~1090 (Non-polar/DB-5) [2, 5].

Mass Spectrum (EI, 70eV):

Base Peak: m/z 136 (

) or 108 (loss of ethylene).

Key Fragments: m/z 135 (M-1), m/z 121 (M-CH3), m/z 108.

Interpretation: The stability of the molecular ion (136) is high due to the aromatic ring.

Safety & Handling
GHS Classification:

H227: Combustible liquid (if FP > 60°C). Note: Some sources suggest lower FP; treat as

Flammable (H226) to be safe.

H302: Harmful if swallowed.[2]

H315/H319: Causes skin and serious eye irritation.

Storage: Store under inert atmosphere (Nitrogen/Argon) in a cool, dry place. Pyrazines are

hygroscopic and can degrade/oxidize upon prolonged exposure to air and light.

PPE: Chemical-resistant gloves (Nitrile), safety goggles, and lab coat. Work in a fume hood

due to potent odor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b083868#2-5-
diethylpyrazine-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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